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Compound of Interest

Compound Name: Aurora kinase inhibitor-8

Cat. No.: B10789020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of Aurora
kinase inhibitor-8, a highly selective inhibitor of Aurora kinases.[1] Accurate preparation and

storage of this inhibitor are crucial for reliable and reproducible experimental results in drug

discovery and cell biology research.

Introduction to Aurora Kinase Inhibitor-8
Aurora kinases are a family of serine/threonine kinases that play essential roles in the

regulation of mitosis and are frequently overexpressed in various human cancers.[2][3] This

makes them attractive targets for cancer therapy. Aurora kinase inhibitor-8 is a potent and

selective small molecule inhibitor of Aurora kinases, making it a valuable tool for studying their

cellular functions and for preclinical cancer research.[1]

Data Presentation
The following tables summarize the key quantitative data for Aurora kinase inhibitor-8.

Table 1: Chemical and Physical Properties
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Property Value Reference

Catalog Number HY-144991 [1]

CAS Number 2133001-88-2 [1]

Molecular Formula C₃₀H₂₉N₇O₃ [1]

Molecular Weight 535.60 g/mol [1]

Table 2: Solubility Data

Solvent
Maximum
Solubility

Notes Reference

DMSO 25 mg/mL (46.68 mM)
Requires sonication to

fully dissolve.
[1]

In vivo formulation 1
≥ 1.25 mg/mL (2.33

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

[1][4]

In vivo formulation 2
≥ 1.25 mg/mL (2.33

mM)

10% DMSO, 90%

Corn Oil
[1][4]

Table 3: Recommended Storage Conditions
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Format
Storage
Temperature

Shelf Life Notes Reference

Solid Powder 4°C Not specified

Store sealed,

away from

moisture and

light.

[1]

Stock Solution -20°C 1 month

Store sealed,

away from

moisture and

light.

[1][4]

Stock Solution -80°C 6 months

Store sealed,

away from

moisture and

light.

[1][4]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of Aurora kinase inhibitor-8
in DMSO.

Materials:

Aurora kinase inhibitor-8 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Pipettes and sterile filter tips
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Procedure:

Equilibrate: Allow the vial of Aurora kinase inhibitor-8 powder to reach room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the inhibitor powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 5.36 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 535.60 g/mol = 0.00536 g = 5.36 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Sonicate: If precipitation or cloudiness is observed, sonicate the solution until it becomes

clear.[1] A brief sonication in a water bath is usually sufficient.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][4]

This protocol is for preparing a 1.25 mg/mL working solution for administration in animal

models.[4]

Materials:

High-concentration stock solution of Aurora kinase inhibitor-8 in DMSO (e.g., 12.5 mg/mL)

PEG300

Tween-80
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Saline solution, sterile

Sterile tubes for mixing

Procedure:

Prepare DMSO Stock: First, prepare a clear stock solution in DMSO as described in Protocol

1. For this example, a 12.5 mg/mL stock is used.[4]

Combine Solvents: In a sterile tube, add the solvents in the following order, mixing

thoroughly after each addition:

Add 100 µL of the 12.5 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix evenly.

Add 50 µL of Tween-80 and mix evenly.

Add 450 µL of saline to bring the final volume to 1 mL.

Final Concentration: This procedure yields a 1 mL working solution with a final concentration

of 1.25 mg/mL.

Use Immediately: It is recommended to use freshly prepared in vivo formulations.

Visualizations
The following diagrams illustrate the Aurora kinase signaling pathway and the experimental

workflow for preparing stock solutions.
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Caption: Aurora kinase signaling pathway in cell cycle progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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